Cas no 112348-23-9 (9-benzyl-9-azabicyclo[4.2.1]nonan-5-ol)

9-benzyl-9-azabicyclo[4.2.1]nonan-5-ol structure
112348-23-9 structure
Product Name:9-benzyl-9-azabicyclo[4.2.1]nonan-5-ol
CAS No:112348-23-9
MF:C15H21NO
MW:231.333344221115
CID:2608586
PubChem ID:13996222
Update Time:2025-04-21

9-benzyl-9-azabicyclo[4.2.1]nonan-5-ol Chemical and Physical Properties

Names and Identifiers

    • 9-benzyl-9-azabicyclo[4.2.1]nonan-5-ol
    • 9-Benzyl-9-azabicyclo[4.2.1]nonan-2-ol
    • 112348-23-9
    • DTXSID20553927
    • Inchi: 1S/C15H21NO/c17-15-8-4-7-13-9-10-14(15)16(13)11-12-5-2-1-3-6-12/h1-3,5-6,13-15,17H,4,7-11H2
    • InChI Key: JDJKUFNMNADBIL-UHFFFAOYSA-N
    • SMILES: OC1CCCC2CCC1N2CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 231.162314293Da
  • Monoisotopic Mass: 231.162314293Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 23.5Ų
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